Cas no 2229010-82-4 ((2-fluorophenyl)methyl sulfamate)

• Product Name: (2-fluorophenyl)methyl sulfamate
• CAS No: 2229010-82-4
• MF: C₇H₈FNO₃S
• MW: 205.20672416687
• CID: 6143613
• PubChem ID: 165697659
• Update Time: 2025-06-15

(2-fluorophenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (2-fluorophenyl)methyl sulfamate
• 2229010-82-4
• EN300-1988813

• Inchi： 1S/C7H8FNO3S/c8-7-4-2-1-3-6(7)5-12-13(9,10)11/h1-4H,5H2,(H2,9,10,11)
• InChI Key： UMICOKXIQMQVQF-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CC=CC=1F

Computed Properties

• Exact Mass: 205.02089245g/mol
• Monoisotopic Mass: 205.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.8Ų

Additional information on (2-fluorophenyl)methyl sulfamate

Introduction to (2-fluorophenyl)methyl sulfamate (CAS No. 2229010-82-4)

(2-fluorophenyl)methyl sulfamate) is a specialized organic compound characterized by its molecular formula and unique structural properties. With a CAS number of 2229010-82-4, this compound has garnered significant attention in the field of pharmaceutical research and chemical synthesis due to its versatile applications. This article provides an in-depth exploration of the compound's chemical properties, synthesis methods, and its emerging role in modern medicinal chemistry.

The molecular structure of (2-fluorophenyl)methyl sulfamate consists of a phenyl ring substituted with a fluorine atom at the 2-position, linked to a methyl sulfamate group. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in the development of various bioactive molecules. The presence of the fluorine atom, in particular, enhances the compound's reactivity and stability, which are critical factors in drug design and synthesis.

In recent years, (2-fluorophenyl)methyl sulfamate has been extensively studied for its potential applications in the development of novel therapeutic agents. Its structural motif is frequently incorporated into pharmacophores that target specific biological pathways. For instance, researchers have explored its utility in creating inhibitors of enzymes involved in cancer metabolism. The fluorine substituent plays a pivotal role in modulating the binding affinity of these inhibitors to their target proteins, thereby improving their efficacy.

The synthesis of (2-fluorophenyl)methyl sulfamate involves multi-step organic reactions that require precise control over reaction conditions. One common synthetic route involves the reaction of 2-fluorobenzyl alcohol with sulfur trioxide chloride, followed by hydrolysis to form the sulfamate derivative. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance yield and purity. These synthetic methodologies highlight the compound's significance in industrial-scale production and laboratory research.

Recent advancements in computational chemistry have further illuminated the potential of (2-fluorophenyl)methyl sulfamate as a building block for drug discovery. Molecular modeling studies have demonstrated its ability to interact with diverse biological targets, including receptors and enzymes relevant to neurological disorders. These insights have spurred interest in developing new therapeutic strategies that leverage the unique properties of this compound.

The pharmaceutical industry has shown particular interest in derivatives of (2-fluorophenyl)methyl sulfamate for their potential as anti-inflammatory and anti-microbial agents. Preliminary clinical trials have indicated promising results when these derivatives are tested against inflammatory diseases and bacterial infections. The compound's ability to modulate inflammatory pathways without significant side effects makes it an attractive candidate for further development.

In addition to its pharmaceutical applications, (2-fluorophenyl)methyl sulfamate has found utility in agrochemical research. Its structural features make it a suitable candidate for developing novel pesticides and herbicides that target specific enzymatic pathways in pests while minimizing environmental impact. This dual application underscores the compound's broad utility across multiple scientific disciplines.

The chemical stability of (2-fluorophenyl)methyl sulfamate under various conditions is another area of active investigation. Studies have examined its behavior under different pH levels, temperatures, and solvent systems to determine optimal storage and handling protocols. These findings are crucial for ensuring the compound's integrity during transportation, storage, and application in both research and industrial settings.

Eco-friendly synthetic routes for producing (2-fluorophenyl)methyl sulfamate are also being developed to minimize environmental impact. Researchers are exploring greener alternatives to traditional synthetic methods, such as using biocatalysts or renewable feedstocks. These efforts align with global initiatives to promote sustainable chemistry practices.

The future prospects for (2-fluorophenyl)methyl sulfamate appear promising, with ongoing research expected to uncover new applications and refine existing synthetic methodologies. Collaborative efforts between academia and industry will likely drive innovation in this field, leading to more effective and sustainable use of this versatile compound.